![molecular formula C15H14N4O4 B2836146 3-(benzyloxy)-N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)isoxazole-5-carboxamide CAS No. 1448050-68-7](/img/structure/B2836146.png)
3-(benzyloxy)-N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)isoxazole-5-carboxamide
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Description
3-(benzyloxy)-N-((3-methyl-1,2,4-oxadiazol-5-yl)methyl)isoxazole-5-carboxamide is a useful research compound. Its molecular formula is C15H14N4O4 and its molecular weight is 314.301. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activity
Research has shown that compounds containing 1,2,4-oxadiazole rings, similar to the structure of interest, exhibit potent antimicrobial activities. For instance, novel benzimidazole–oxadiazole hybrids have demonstrated promising results as antimicrobial agents, with some compounds showing potent anti-tubercular activity against Mycobacterium tuberculosis H37Rv strain. These compounds were found to be more potent than standard drugs like pyrazinamide and ciprofloxacin, and displayed good selectivity and low toxicity in preliminary toxicity assessments (Shruthi et al., 2016). Similarly, other studies have synthesized and evaluated the antimicrobial activities of various oxadiazole derivatives, highlighting their potential as effective antimicrobial agents (Siddiqui et al., 2013).
Anticancer Activity
Derivatives of 1,2,4-oxadiazole have also been explored for their anticancer properties. Research involving N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides demonstrated moderate to excellent anticancer activity against several cancer cell lines, including MCF-7 (breast cancer), A549 (lung cancer), Colo-205 (colon cancer), and A2780 (ovarian cancer). Some derivatives showed higher activity than the reference drug, etoposide, highlighting the therapeutic potential of 1,2,4-oxadiazole derivatives in cancer treatment (Ravinaik et al., 2021).
Chemical Properties and Synthesis
Studies on the chemical properties and synthesis of 1,2,4-oxadiazole derivatives reveal insights into their potential applications beyond biological activity. For example, research into the solid-phase synthesis of 5-isoxazol-4-yl-[1,2,4]oxadiazoles has expanded the methodology for creating diheterocyclic compounds, which may have further applications in medicinal chemistry and drug development (Quan & Kurth, 2004).
Properties
IUPAC Name |
N-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-3-phenylmethoxy-1,2-oxazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N4O4/c1-10-17-14(23-18-10)8-16-15(20)12-7-13(19-22-12)21-9-11-5-3-2-4-6-11/h2-7H,8-9H2,1H3,(H,16,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UTHLPFAIOHSJFY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC(=N1)CNC(=O)C2=CC(=NO2)OCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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